4-[({[(4-chlorobenzyl)amino]carbonothioyl}amino)methyl]benzoic acid

• IUPAC Name: 4-[[(4-chlorophenyl)methylcarbamothioylamino]methyl]benzoic acid
• InChI: InChI=1S/C16H15ClN2O2S/c17-14-7-3-12(4-8-14)10-19-16(22)18-9-11-1-5-13(6-2-11)15(20)21/h1-8H,9-10H2,(H,20,21)(H2,18,19,22)
• InChI Key: UJKMFSHYTOHUNH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=S)NCC2=CC=C(C=C2)Cl)C(=O)O
• Molecular Formula: C16H15ClN2O2S
• Molecular Weight: 334.8 g/mol

Description

4-[({[(4-chlorobenzyl)amino]carbonothioyl}amino)methyl]benzoic acid, also known as CB-839, is a potent and selective inhibitor of glutaminase, an enzyme that catalyzes the conversion of glutamine to glutamate. CB-839 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, metabolic disorders, and neurological disorders.

Mechanism of Action

4-[({[(4-chlorobenzyl)amino]carbonothioyl}amino)methyl]benzoic acid selectively inhibits glutaminase, an enzyme that catalyzes the conversion of glutamine to glutamate. Glutamate is a key metabolite for cancer cells, and the inhibition of glutaminase by 4-[({[(4-chlorobenzyl)amino]carbonothioyl}amino)methyl]benzoic acid can lead to the depletion of intracellular glutamate and subsequent inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
4-[({[(4-chlorobenzyl)amino]carbonothioyl}amino)methyl]benzoic acid has been shown to have a significant impact on cancer cell metabolism and proliferation. Inhibition of glutaminase by 4-[({[(4-chlorobenzyl)amino]carbonothioyl}amino)methyl]benzoic acid leads to the depletion of intracellular glutamate, which in turn affects various metabolic pathways, including the tricarboxylic acid cycle and the pentose phosphate pathway. 4-[({[(4-chlorobenzyl)amino]carbonothioyl}amino)methyl]benzoic acid has also been shown to induce autophagy and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-[({[(4-chlorobenzyl)amino]carbonothioyl}amino)methyl]benzoic acid as a research tool is its selective inhibition of glutaminase, which allows for the specific targeting of cancer cells. However, 4-[({[(4-chlorobenzyl)amino]carbonothioyl}amino)methyl]benzoic acid has also been shown to have off-target effects, which can complicate data interpretation. Another limitation of 4-[({[(4-chlorobenzyl)amino]carbonothioyl}amino)methyl]benzoic acid is its poor solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

There are several areas of future research for 4-[({[(4-chlorobenzyl)amino]carbonothioyl}amino)methyl]benzoic acid. One area of interest is the development of combination therapies that target multiple metabolic pathways in cancer cells. Another area of research is the potential use of 4-[({[(4-chlorobenzyl)amino]carbonothioyl}amino)methyl]benzoic acid in the treatment of metabolic disorders, such as obesity and diabetes. Additionally, further studies are needed to fully understand the mechanisms of action of 4-[({[(4-chlorobenzyl)amino]carbonothioyl}amino)methyl]benzoic acid and its potential side effects.

Synthesis Methods

4-[({[(4-chlorobenzyl)amino]carbonothioyl}amino)methyl]benzoic acid can be synthesized using a multi-step process involving the reaction of 4-chlorobenzylamine with carbon disulfide, followed by the reaction with methyl 4-aminobenzoate and subsequent hydrolysis. The final product is obtained after purification through column chromatography.

Scientific Research Applications

4-[({[(4-chlorobenzyl)amino]carbonothioyl}amino)methyl]benzoic acid has been studied extensively for its potential therapeutic applications in cancer treatment. Glutamine is an essential nutrient for cancer cells, and the inhibition of glutaminase by 4-[({[(4-chlorobenzyl)amino]carbonothioyl}amino)methyl]benzoic acid can lead to the depletion of intracellular glutamate and subsequent inhibition of cancer cell growth and proliferation. 4-[({[(4-chlorobenzyl)amino]carbonothioyl}amino)methyl]benzoic acid has shown promising results in preclinical studies for the treatment of various types of cancer, including breast cancer, lung cancer, and pancreatic cancer.